Cas no 66984-23-4 (Cyclohexanecarbonitrile, 2-hydroxy-1-methyl-)

Cyclohexanecarbonitrile, 2-hydroxy-1-methyl- structure
66984-23-4 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-1-methyl-
CAS No:66984-23-4
MF:C8H13NO
MW:139.194922208786
CID:395494
PubChem ID:71374936
Update Time:2025-04-19

Cyclohexanecarbonitrile, 2-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 2-hydroxy-1-methyl-
    • 2-hydroxy-1-methylcyclohexane-1-carbonitrile
    • 66984-23-4
    • DTXSID90797694
    • Inchi: 1S/C8H13NO/c1-8(6-9)5-3-2-4-7(8)10/h7,10H,2-5H2,1H3
    • InChI Key: GEHDSKKKZZPSQP-UHFFFAOYSA-N
    • SMILES: OC1CCCCC1(C#N)C

Computed Properties

  • Exact Mass: 139.09979
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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